Cas no 1368963-48-7 (5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid)

5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid structure

1368963-48-7 structure

Product Name:5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid

CAS No:1368963-48-7

MF:C₁₂H₁₁NO₃

MW:217.220643281937

CID:5788137

PubChem ID:80502489

Update Time:2023-12-26

5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid
- AKOS019066713
- 1368963-48-7
- EN300-1870660
- 5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid
- Inchi： 1S/C12H11NO3/c1-2-8-3-5-9(6-4-8)11-10(12(14)15)7-13-16-11/h3-7H,2H2,1H3,(H,14,15)
- InChI Key： OIILDAYAXUYXQE-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC(=CC=1)CC

Computed Properties

Exact Mass: 217.07389321g/mol
Monoisotopic Mass: 217.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 63.3Å²

5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1870660-0.05g	5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid	1368963-48-7		0.05g	$827.0	2023-06-02
Enamine	EN300-1870660-0.1g	5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid	1368963-48-7		0.1g	$867.0	2023-06-02
Enamine	EN300-1870660-0.25g	5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid	1368963-48-7		0.25g	$906.0	2023-06-02
Enamine	EN300-1870660-0.5g	5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid	1368963-48-7		0.5g	$946.0	2023-06-02
Enamine	EN300-1870660-1.0g	5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid	1368963-48-7		1g	$986.0	2023-06-02
Enamine	EN300-1870660-2.5g	5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid	1368963-48-7		2.5g	$1931.0	2023-06-02
Enamine	EN300-1870660-5.0g	5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid	1368963-48-7		5g	$2858.0	2023-06-02
Enamine	EN300-1870660-10.0g	5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid	1368963-48-7		10g	$4236.0	2023-06-02

5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

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